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Compound of Interest

Compound Name: Substance P (2-11)

Cat. No.: B15619606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Substance P (2-11). Adherence to these procedures is critical for

ensuring personnel safety and maintaining the integrity of your research. While specific

toxicological data for Substance P (2-11) is limited, it should be handled with care as a

potentially hazardous chemical.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Substance P (2-11). The following table summarizes the

recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended. Gloves should

be inspected before use and

changed immediately after

contact with the peptide.[1][2]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][2]

Handling and Storage
Proper handling and storage are essential to ensure the stability and integrity of Substance P
(2-11).

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

compromised seals.

Storage of Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C

or colder in a tightly sealed container, protected from light.[3]
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Reconstitution:

Allow the vial to warm to room temperature before opening to prevent condensation.[4]

Work in a designated clean area, such as a laminar flow hood or on a clean lab bench, to

avoid contamination.[5]

Use a sterile, high-purity solvent (e.g., sterile water or a recommended buffer) for

reconstitution.

Storage of Reconstituted Peptide:

It is best to aliquot the peptide solution into single-use quantities to avoid repeated freeze-

thaw cycles which can degrade the peptide.[1][4]

Store aliquots at -20°C or -80°C.

Disposal Plan
All materials contaminated with Substance P (2-11) must be treated as chemical waste and

disposed of according to institutional and local regulations. Never dispose of peptide waste

down the sink or in the regular trash.[5][6][7]

Waste Segregation:

Solid Waste: Collect all contaminated solid materials, including gloves, pipette tips, and

empty vials, in a designated and clearly labeled hazardous waste container.[1][8]

Liquid Waste: Collect all peptide solutions in a separate, clearly labeled, and leak-proof

hazardous waste container.[4][7]

Institutional Protocols: Contact your institution's Environmental Health & Safety (EHS)

department for specific guidelines on the disposal of chemical waste.[5][8]

Emergency Procedures
In the event of accidental exposure, follow these immediate steps:
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Skin Contact: Immediately wash the affected area with soap and water.[8]

Eye Contact: Flush the eyes with water for at least 15 minutes.[8]

Inhalation: If dust is inhaled, move to an area with fresh air. If irritation or discomfort persists,

seek medical attention.[9]

Spill: Use a designated spill kit to clean up the area, wearing appropriate PPE.[8]

Reporting: Notify your laboratory supervisor and EHS office of the incident.[8]

Experimental Workflow
The following diagram illustrates the recommended workflow for the safe handling and disposal

of Substance P (2-11).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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